Cas no 1292902-56-7 ((3S)-N-methyloxolan-3-amine)

• Product Name: (3S)-N-methyloxolan-3-amine
• CAS No: 1292902-56-7
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD22370215
• CID: 2182018
• PubChem ID: 51606340
• Update Time: 2025-05-21

(3S)-N-methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• (S)-methyl-(tetrahydro-furan-3-yl)-amine
• (3S)-N-methyloxolan-3-amine
• 3-(S)-N-Methyl-tetrahydrofuran-3-yl-amine
• CS-0057592
• 1292902-56-7
• DTXSID90680178
• BS-26617
• MFCD22370215
• (S)-N-methyltetrahydrofuran-3-amine
• SCHEMBL8312839
• DB-258286
• P13110

• MDL： MFCD22370215
• Inchi： 1S/C5H11NO/c1-6-5-2-3-7-4-5/h5-6H,2-4H2,1H3/t5-/m0/s1
• InChI Key： LQVZUXUQGFIYEK-YFKPBYRVSA-N
• SMILES： O1CC[C@@H](C1)NC

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 139.5±33.0 °C at 760 mmHg
• Flash Point: 42.3±14.8 °C
• Vapor Pressure: 6.4±0.3 mmHg at 25°C

(3S)-N-methyloxolan-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (3S)-N-methyloxolan-3-amine

(3S)-N-Methyloxolan-3-Amine: A Comprehensive Overview

The compound (3S)-N-methyloxolan-3-amine with CAS No. 1292902-56-7 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, also referred to as (3S)-oxolane-N-methylamine, is a chiral amine derivative with a unique structure that lends itself to various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of (3S)-N-methyloxolan-3-amine as a versatile building block in medicinal chemistry. Its ability to participate in a wide range of reactions, including nucleophilic substitutions and amide bond formations, makes it an invaluable intermediate in the synthesis of complex molecules. Researchers have demonstrated its utility in constructing bioactive compounds with high enantioselectivity, which is crucial for developing chiral drugs.

The stereochemistry of (3S)-N-methyloxolan-3-amine plays a pivotal role in its reactivity and biological activity. The (S) configuration at the third carbon atom ensures that this compound interacts selectively with biomolecules, making it a promising candidate for enantioselective catalysis. Recent advancements in asymmetric synthesis have further underscored its potential in producing optically active compounds with high efficiency.

In addition to its role as a synthetic intermediate, (3S)-N-methyloxolan-3-amine has been explored for its pharmacological properties. Preclinical studies suggest that this compound exhibits moderate activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase. While further research is needed to validate its therapeutic potential, these findings highlight its importance as a lead compound in drug discovery.

The synthesis of (3S)-N-methyloxolan-3-amine involves a multi-step process that typically begins with the preparation of the corresponding oxolane ring. Recent methodologies have focused on improving the yield and stereoselectivity of this synthesis, leveraging advanced catalytic systems and green chemistry principles. These innovations not only enhance the scalability of the process but also align with current trends toward sustainable chemical manufacturing.

From an analytical standpoint, (3S)-N-methyloxolan-3-amine can be characterized using a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide critical insights into its molecular structure and purity, ensuring its suitability for downstream applications.

In conclusion, (3S)-N-methyloxolan-3-amine (CAS No. 1292902-56-7) stands out as a significant molecule in contemporary chemical research. Its unique properties, coupled with recent advancements in synthesis and application, position it as a key player in the development of novel therapeutic agents and chemical intermediates.